Cas no 1334852-80-0 (4-(2S)-2-aminopropyl-2-nitrophenol)

• Product Name: 4-(2S)-2-aminopropyl-2-nitrophenol
• CAS No: 1334852-80-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6427440
• PubChem ID: 131031140
• Update Time: 2025-09-27

4-(2S)-2-aminopropyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-aminopropyl-2-nitrophenol
• EN300-2001195
• 1334852-80-0
• 4-[(2S)-2-aminopropyl]-2-nitrophenol

• Inchi： 1S/C9H12N2O3/c1-6(10)4-7-2-3-9(12)8(5-7)11(13)14/h2-3,5-6,12H,4,10H2,1H3/t6-/m0/s1
• InChI Key： MADLDIYNPCQAOJ-LURJTMIESA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C[C@H](C)N

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 4-(2S)-2-aminopropyl-2-nitrophenol

Introduction to 4-(2S)-2-aminopropyl-2-nitrophenol (CAS No. 1334852-80-0)

4-(2S)-2-aminopropyl-2-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1334852-80-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its chiral center and nitrophenol moiety, exhibits unique chemical and biological properties that make it a subject of intense study in drug discovery and molecular design.

The structural framework of 4-(2S)-2-aminopropyl-2-nitrophenol consists of a nitro-substituted phenol ring linked to a propylamine side chain, where the propyl group is configured in the (S)-configuration at the chiral center. This stereochemical specificity is crucial for its biological activity, as enantiomers often exhibit distinct pharmacological profiles. The presence of both the amino and nitro functional groups imparts reactivity that allows for further derivatization, making it a versatile intermediate in synthetic chemistry.

In recent years, 4-(2S)-2-aminopropyl-2-nitrophenol has been explored for its potential applications in medicinal chemistry. The nitrophenol moiety is known for its ability to participate in hydrogen bonding and metal coordination, which can be exploited in the design of metallo-drugs or enzyme inhibitors. Additionally, the amino group provides a site for interaction with biological targets, such as proteins or nucleic acids, suggesting its utility in developing small-molecule modulators.

One of the most compelling aspects of 4-(2S)-2-aminopropyl-2-nitrophenol is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to create novel compounds with enhanced bioactivity. For instance, studies have demonstrated its use in generating derivatives with antimicrobial and anti-inflammatory properties. The chiral nature of this compound allows for the exploration of enantioselective synthesis, which is increasingly important in pharmaceutical development to optimize efficacy and minimize side effects.

The chemical reactivity of 4-(2S)-2-aminopropyl-2-nitrophenol also makes it valuable in catalytic processes. The nitro group can serve as a ligand for transition metals, facilitating various transformations such as cross-coupling reactions or oxidation processes. These reactions are pivotal in constructing complex molecular architectures, which are often required for high-affinity binding to biological targets. Moreover, the amino group can undergo acylation or alkylation reactions, further expanding its synthetic utility.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of 4-(2S)-2-aminopropyl-2-nitrophenol in different environments. Molecular modeling studies have shed light on its interactions with potential biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validations, where spectroscopic techniques like NMR and mass spectrometry confirm the structural integrity and purity of synthesized analogs.

The pharmaceutical industry has taken note of the potential of 4-(2S)-2-aminopropyl-2-nitrophenol as a lead compound or intermediate. Its unique structural features offer opportunities to develop drugs with novel mechanisms of action. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity or interfere with signaling pathways relevant to diseases such as cancer or neurodegenerative disorders. The stereochemical purity achieved through chiral synthesis ensures that these derivatives exhibit optimized pharmacokinetic profiles.

Environmental considerations also play a role in the study of 4-(2S)-2-aminopropyl-2-nitrophenol. Efforts are being made to develop synthetic routes that minimize waste and hazardous byproducts, aligning with green chemistry principles. Solvent selection and reaction conditions are carefully optimized to ensure sustainability while maintaining high yields and purity standards. Such practices not only reduce environmental impact but also improve cost-efficiency in drug production.

The future prospects for 4-(2S)-2-aminopropyl-2-nitrophenol are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are likely to accelerate the translation of laboratory findings into clinical candidates. As our understanding of molecular interactions deepens, compounds like this will continue to serve as valuable tools in the quest for innovative therapeutics.